N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide

• IUPAC Name: N-[3-[[4-(2-methylpropoxy)benzoyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H22N2O4/c1-15(2)14-28-19-10-8-16(9-11-19)21(25)23-17-5-3-6-18(13-17)24-22(26)20-7-4-12-27-20/h3-13,15H,14H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: YBTIQMOFMPWMIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol

Description

N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide, also known as TAK-659, is a small molecule inhibitor that targets protein kinase BTK. It has been studied extensively for its potential use in treating various types of cancer, autoimmune diseases, and inflammatory disorders.

Mechanism of Action

N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide inhibits protein kinase BTK, which is involved in B-cell receptor signaling. BTK is essential for the activation of downstream signaling pathways that promote the survival and proliferation of B-cells. Inhibition of BTK leads to the apoptosis of cancer cells and the suppression of autoimmune responses.
Biochemical and Physiological Effects:
N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide has been shown to induce apoptosis in cancer cells and suppress autoimmune responses in animal models. It has also been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the pathogenesis of autoimmune diseases and inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide is its specificity for BTK, which reduces the risk of off-target effects. However, the synthesis of N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide is complex and requires expertise in organic chemistry. Additionally, the cost of N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide may limit its use in large-scale experiments.

Future Directions

The potential applications of N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide are vast, and future research should focus on its use in treating various types of cancer, autoimmune diseases, and inflammatory disorders. Additionally, the development of more efficient and cost-effective synthesis methods for N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide may increase its availability for research purposes. Finally, the identification of biomarkers that predict response to N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide may improve patient selection and treatment outcomes.
In conclusion, N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide is a small molecule inhibitor that has shown promising results in treating various types of cancer, autoimmune diseases, and inflammatory disorders. Its specificity for BTK reduces the risk of off-target effects, but its complex synthesis and cost may limit its use in large-scale experiments. Future research should focus on its potential applications and the development of more efficient and cost-effective synthesis methods.

Scientific Research Applications

N-{3-[(4-isobutoxybenzoyl)amino]phenyl}-2-furamide has been extensively studied for its potential use in treating various types of cancer, autoimmune diseases, and inflammatory disorders. It has been shown to inhibit B-cell receptor signaling, which is essential for the survival and proliferation of B-cells. This inhibition leads to the apoptosis of cancer cells and the suppression of autoimmune responses.